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Inorganic Perovskite Solar Cells: A Comparative
Efficiency Benchmark of CsPbI₃
A deep dive into the performance of all-inorganic cesium lead iodide (CsPbI₃) perovskite solar

cells compared to its bromide and chloride counterparts, offering a comprehensive look at their

potential in the rapidly advancing field of photovoltaics.

In the quest for stable and efficient next-generation solar energy, all-inorganic perovskites have

emerged as a promising class of materials, circumventing the instability issues associated with

their organic-inorganic hybrid predecessors. Among these, cesium lead iodide (CsPbI₃) has

garnered significant attention due to its optimal bandgap for single-junction and tandem solar

cell applications. This guide provides a comparative benchmark of CsPbI₃ solar cells against

other prominent inorganic perovskites, namely cesium lead bromide (CsPbBr₃) and cesium

lead chloride (CsPbCl₃), focusing on key performance metrics and the experimental protocols

for their fabrication and characterization.

Performance Benchmark: A Tale of Three Halides
The efficiency of a solar cell is primarily determined by four key parameters: power conversion

efficiency (PCE), open-circuit voltage (Vос), short-circuit current density (Jѕс), and fill factor

(FF). The following tables summarize the reported performance metrics for CsPbI₃, CsPbBr₃,

and CsPbCl₃ based solar cells, showcasing the current state-of-the-art.
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Table 1: Photovoltaic Performance of CsPbI₃ Solar Cells

Power Conversion
Efficiency (PCE)

Open-Circuit
Voltage (Vос)

Short-Circuit
Current Density
(Jѕс)

Fill Factor (FF)

> 21%[1][2] ~1.27 V[1][2] > 20 mA/cm² > 80%

Table 2: Photovoltaic Performance of CsPbBr₃ Solar Cells

Power Conversion
Efficiency (PCE)

Open-Circuit
Voltage (Vос)

Short-Circuit
Current Density
(Jѕс)

Fill Factor (FF)

~10.26% ~1.39 V[3] ~8.22 mA/cm²[3] ~74%[3]

Table 3: Photovoltaic Performance of CsPbCl₃ Solar Cells

Power Conversion
Efficiency (PCE)

Open-Circuit
Voltage (Vос)

Short-Circuit
Current Density
(Jѕс)

Fill Factor (FF)

< 5%[4] High Low Moderate

As the data illustrates, CsPbI₃ stands out with the highest power conversion efficiencies,

exceeding 21% in recent studies.[1][2] This is largely attributed to its near-ideal bandgap of

approximately 1.73 eV, which allows for efficient absorption of the solar spectrum.[2][5] In

contrast, CsPbBr₃, while demonstrating excellent stability, suffers from a wider bandgap of

around 2.3 eV, limiting its light absorption and thus its short-circuit current density and overall

efficiency.[3][4][5] CsPbCl₃, with an even larger bandgap of about 3.0 eV, is generally

considered unsuitable for single-junction solar cells but may have applications in other

optoelectronic devices.[4]

A significant challenge for CsPbI₃ is its phase instability, where the desired photoactive black

phase (α-CsPbI₃) can readily transition to a non-perovskite yellow phase (δ-CsPbI₃) at ambient

conditions, leading to performance degradation.[5][6] Much of the research on CsPbI₃ solar
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cells is therefore focused on strategies to stabilize the black phase, such as compositional

engineering and the use of additives.[6] CsPbBr₃, on the other hand, is known for its superior

intrinsic and environmental stability.[5]

Experimental Protocols: Fabricating High-Efficiency
Inorganic Perovskite Solar Cells
The fabrication of high-performance inorganic perovskite solar cells is a multi-step process

requiring precise control over layer deposition and material quality. Below is a generalized

experimental protocol for the fabrication of a typical n-i-p planar perovskite solar cell.

Substrate Preparation:
Patterned fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in

an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

The cleaned substrates are then treated with UV-ozone for 15-20 minutes to remove any

residual organic contaminants and improve the wettability of the surface.

Deposition of Electron Transport Layer (ETL):
A compact layer of titanium dioxide (c-TiO₂) is often deposited on the FTO substrate. This

can be achieved through methods like spray pyrolysis or spin coating of a precursor solution

followed by annealing at high temperatures (e.g., 450-500 °C).

Alternatively, a tin oxide (SnO₂) layer can be deposited via spin coating of a nanoparticle

solution followed by a lower temperature annealing step.

Perovskite Layer Deposition (One-Step Solution
Processing):

A precursor solution is prepared by dissolving cesium halide (e.g., CsI) and lead halide (e.g.,

PbI₂) in a suitable solvent such as a mixture of dimethylformamide (DMF) and dimethyl

sulfoxide (DMSO).

The precursor solution is spin-coated onto the ETL-coated substrate in a nitrogen-filled

glovebox.
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During the spin-coating process, an anti-solvent (e.g., chlorobenzene or ethyl acetate) is

often dripped onto the spinning substrate to induce rapid and uniform crystallization of the

perovskite film.

The film is then annealed at a specific temperature (e.g., 100-150 °C for CsPbI₃) to promote

grain growth and remove residual solvent.

Deposition of Hole Transport Layer (HTL):
A solution of a hole-transporting material, such as Spiro-OMeTAD, is prepared in a solvent

like chlorobenzene, often with additives like lithium bis(trifluoromethanesulfonyl)imide (Li-

TFSI) and 4-tert-butylpyridine (tBP) to improve conductivity and performance.

The HTL solution is then spin-coated on top of the perovskite layer.

Deposition of Metal Electrode:
Finally, a metal back contact, typically gold (Au) or silver (Ag), is deposited on top of the HTL

via thermal evaporation under high vacuum.

Characterization:
The current density-voltage (J-V) characteristics of the completed solar cell are measured

under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator.

The external quantum efficiency (EQE) is measured to determine the cell's efficiency at

converting photons of different wavelengths into charge carriers.

The stability of the device is assessed by monitoring its performance over time under various

stress conditions, such as continuous illumination, elevated temperature, and controlled

humidity.

Workflow and Structural Logic
To visualize the intricate relationships and processes involved, the following diagrams illustrate

the general workflow for fabricating inorganic perovskite solar cells and a simplified signaling

pathway of charge generation and transport.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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